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Propamocarb Profile & Resistance Status

Property Description
FRAC Code [1] 28
Chemical Group [1] Carbamate

Mode of Action [1] [2]

Primary Target Pathogens

(1] [2]

Current Resistance Status

Systemic fungicide; inhibits phospholipid and fatty acid biosynthesis in
cell membranes.

Oomycetes (e.g., Phytophthora infestans, Plasmopara viticola, Pythium
spp.)

No confirmed field resistance reported [3].

Cross-Resistance Patterns with Other Fungicides

The following table summarizes available evidence on propamocarb's interaction with other fungicide

classes.
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Fungicide Group (FRAC
Code)

Cross-Resistance
Evidence

Key Findings & Notes

CAA Fungicides (e.g.,
Mandipropamid) (FRAC
40)

OSBPI Fungicides (e.g.,
Oxathiapiprolin) (FRAC
49)

Phenylamide Fungicides
(e.g., Metalaxyl) (FRAC 4)

Benzamide Fungicides
(e.g., Fluopicolide)
(FRAC 43)

No cross-
resistance [3]

No cross-
resistance [3]

No cross-
resistance

No cross-
resistance;
known synergy

[4]

Strains of P. infestans (EU_43 Al, EU_46_Al)
resistant to both CAA and OSBPI fungicides remain
sensitive to propamocarb [3].

Same as above.

Research on tobacco black shank shows
propamocarb is effective against the pathogen
Phytophthora nicotianae [4]. These fungicides have
different cellular targets.

The commercial product "Infinito” combines
propamocarb and fluopicolide. Laboratory studies
show a synergistic effect, improving control of
Phytophthora nicotianae [4].

Experimental Protocol: Laboratory Toxicity Assay

This standard method is used to determine the sensitivity of a pathogen to a fungicide and screen for

potential resistance.
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Diagram Title: Fungicide Sensitivity Assay Workflow

Objective: To determine the effective concentration of propamocarb that inhibits mycelial growth by 50%

(ECso) for a specific pathogen isolate [4].

Materials:

Fungal Pathogen: Pure culture of the oomycete isolate (e.g., Phytophthora nicotianae).
Fungicide: Analytical standard of propamocarb hydrochloride (e.g., 97% purity).
Media: Appropriate growth medium (e.g., V8 juice agar).

Equipment: Sterile Petri dishes, micropipettes, glass spreaders, incubator.

Procedure [4]:
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e Prepare Fungicide-Amended Media: Create a series of agar plates containing propamocarb at a
range of concentrations (e.g., 0.1, 1, 10, 100 mg/L). Include a control plate with no fungicide.

¢ Inoculate Plates: Transfer mycelial plugs from the actively growing edge of the pathogen colony onto
the center of each prepared plate.

¢ Incubate: Seal the plates and incubate at the optimum temperature for the pathogen (e.g., 25°C) until
the fungal colony in the control treatment has nearly reached the plate's edge.

e Measure Growth: Measure the colony diameter in two perpendicular directions for each plate.
Calculate the average diameter.

¢ Calculate Inhibition: Determine the percent inhibition of mycelial growth for each concentration
compared to the control.

e Determine ECso: Use statistical software (e.g., probit analysis) to calculate the ECso value—the
concentration that inhibits growth by 50%.

Frequently Asked Questions (FAQS)

Q1: Has field resistance to propamocarb been documented? Al: As of late 2025, there are no
documented reports of field resistance to propamocarb in populations of Phytophthora infestans or other
target oomycetes [3]. This is a key reason for its continued recommendation in resistance management

programs.

Q2: How should propamocarb be used to minimize resistance risk? A2: To protect its long-term efficacy,

adhere to the following stewardship guidelines [3]:

¢ Always mix: Apply propamocarb in a tank mix with a fungicide from a different FRAC group that also
has activity against the target pathogen.

¢ Rotate Modes of Action: Alternate propamocarb with fungicide programs that do not include FRAC
28 or other at-risk groups.

¢ Follow Dose Limits: Do not exceed the maximum recommended amount of active ingredient per

hectare per season (e.g., 6060 g propamocarb per ha as advised for 2025) [3].

Q3: Can propamocarb be combined with biological control agents? A3: Standard wild-type strains of
entomopathogenic fungi like Lecanicillium lecanii are highly sensitive to propamocarb, which can hinder
their combined use [5] [6]. However, research has successfully developed propamocarb-tolerant mutants
of L. lecanii using advanced mutagenesis techniques, opening the possibility for future integrated pest and

disease management strategies where both can be applied [5].
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Key Takeaways

* No Known Cross-Resistance: Propamocarb remains effective against pathogens that have
developed resistance to other important fungicide groups like CAAs (FRAC 40) and OSBPIs (FRAC
49) [3].

¢ Valuable Resistance Management Tool: Its unique mode of action (FRAC 28) makes it an excellent
candidate for rotation and tank-mixing to combat multi-resistant strains and reduce selection
pressure.

¢ Requires Stewardship: The absence of resistance to date is a valuable asset. Following anti-
resistance strategies is critical to maintain propamocarb as a reliable control option.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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